Cas no 100303-57-9 (Oxirane,2-[[3-(methoxydimethylsilyl)propoxy]methyl]-)

• Product Name: Oxirane,2-[[3-(methoxydimethylsilyl)propoxy]methyl]-
• CAS No: 100303-57-9
• MF: C₉H₂₀O₃Si
• MW: 204.338804244995
• MDL: MFCD01861715
• CID: 98389
• PubChem ID: 2759248
• Update Time: 2025-10-05

Oxirane,2-[[3-(methoxydimethylsilyl)propoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[[3-(methoxydimethylsilyl)propoxy]methyl]-
• methoxy-dimethyl-[3-(oxiran-2-ylmethoxy)propyl]silane
• (3-Glycidyloxypropyl)dimethylmethoxysilane
• [g-(Glycidoxy)propyl]dimethylmethoxysilane
• AC1MBZZ7
• ACMC-20m3cn
• AG-D-04974
• CTK3J8742
• Silane,methoxydimethyl[3-(oxiranylmethoxy)propyl]- (9CI)
• MFCD01861715
• Methoxy(dimethyl){3-[(oxiran-2-yl)methoxy]propyl}silane
• Oxirane, 2-[[3-(methoxydimethylsilyl)propoxy]methyl]-
• DTXSID70374705
• 3-glycidoxypropyldimethylmethoxysilane
• (3-glycidoxypropyl)dimethylmethoxysilane
• SCHEMBL125938
• 100303-57-9

• MDL： MFCD01861715
• Inchi： 1S/C9H20O3Si/c1-10-13(2,3)6-4-5-11-7-9-8-12-9/h9H,4-8H2,1-3H3
• InChI Key： FBNXYLDLGARYKQ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCOCC1CO1)OC

Computed Properties

• Exact Mass: 204.1182
• Monoisotopic Mass: 204.11817103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31Ų

Experimental Properties

• PSA: 30.99

Additional information on Oxirane,2-[[3-(methoxydimethylsilyl)propoxy]methyl]-

Oxirane,2-[[3-(methoxydimethylsilyl)propoxy]methyl]- (CAS No. 100303-57-9)

The compound Oxirane,2-[[3-(methoxydimethylsilyl)propoxy]methyl]-, with the CAS number 100303-57-9, is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound belongs to the class of epoxides, which are cyclic ethers with a three-membered ring structure. The Oxirane core of this molecule serves as a reactive platform, enabling it to participate in a wide range of chemical reactions. The substituent group, [3-(methoxydimethylsilyl)propoxy]methyl, adds complexity and functionality to the molecule, making it suitable for advanced applications in materials science and organic synthesis.

Recent studies have highlighted the potential of this compound in the development of novel polymers and advanced materials. The methoxydimethylsilyl group attached to the propoxy chain introduces unique electronic and steric properties, which can be exploited in the design of high-performance polymers. For instance, researchers have explored its use as a precursor for silicone-based polymers, leveraging its ability to undergo controlled polymerization under specific conditions. This has opened new avenues for creating materials with tailored mechanical and thermal properties.

In addition to its role in polymer chemistry, Oxirane,2-[[3-(methoxydimethylsilyl)propoxy]methyl]- has shown promise in drug delivery systems. The epoxide group is known for its reactivity with nucleophiles, making it an ideal candidate for designing bioactive molecules. Recent findings suggest that this compound can serve as a building block for constructing drug carriers with enhanced stability and targeting capabilities. Its ability to form stable complexes with various biomolecules has further solidified its position in this field.

The synthesis of Oxirane,2-[[3-(methoxydimethylsilyl)propoxy]methyl]- involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the preparation of the methoxydimethylsilyl propyl ether and subsequent epoxidation to form the final product. Researchers have optimized these steps by employing green chemistry techniques, such as using recyclable catalysts and minimizing waste generation. These advancements not only enhance the efficiency of the synthesis process but also align with sustainable practices in modern chemistry.

From an environmental standpoint, the compound's stability and biodegradability have been extensively studied. Initial assessments indicate that it exhibits moderate biodegradation under aerobic conditions, which is a critical factor for its safe application in industrial settings. However, ongoing research is focused on improving its environmental profile through modifications to its molecular structure.

In conclusion, Oxirane,2-[[3-(methoxydimethylsilyl)propoxy]methyl]- (CAS No. 100303-57-9) represents a versatile compound with significant potential across multiple disciplines. Its unique chemical properties and functional groups make it a valuable tool in polymer chemistry, drug delivery systems, and material science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing technological innovations.